N-(4-{N-[(4-hydroxyphenyl)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide

• IUPAC Name: N-[4-[(E)-N-[[2-(4-hydroxyphenyl)acetyl]amino]-C-methylcarbonimidoyl]phenyl]-4-methylbenzamide
• InChI: InChI=1S/C24H23N3O3/c1-16-3-7-20(8-4-16)24(30)25-21-11-9-19(10-12-21)17(2)26-27-23(29)15-18-5-13-22(28)14-6-18/h3-14,28H,15H2,1-2H3,(H,25,30)(H,27,29)/b26-17+
• InChI Key: WCIZEJUKXCIGKO-YZSQISJMSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=NNC(=O)CC3=CC=C(C=C3)O)C
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)/C(=N/NC(=O)CC3=CC=C(C=C3)O)/C
• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol

Description

N-(4-{N-[(4-hydroxyphenyl)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Scientific Research Applications

Design, Synthesis, and Pharmacological Evaluation

A novel class of N-acylhydrazone (NAH) derivatives was identified as potent histone deacetylase (HDAC) 6/8 dual inhibitors. These compounds were designed from the structure of trichostatin A and demonstrated significant inhibition of HDAC6/8. Their antiproliferative activity suggested potential for molecular therapies targeting cancer (D. A. Rodrigues et al., 2016).

Anticonvulsant Activity

A series of 4-aminobenzamides, closely related in structure to the chemical , exhibited promising anticonvulsant effects in mice. These compounds demonstrated protective effects against seizures induced by electroshock and pentylenetetrazole, suggesting potential applications in the development of new anticonvulsant drugs (C. Clark et al., 1984).

Synthesis and Characterization for Biological Activity

The synthesis and characterization of compounds related to N-(4-{N-[(4-hydroxyphenyl)acetyl]ethanehydrazonoyl}phenyl)-4-methylbenzamide have been conducted, with findings suggesting their potential antitumor activity. This includes the investigation of their structure-property relationships and antitumor activity based on electrochemical measurements and cell line assays (Dian He et al., 2014).

Potential Memory Enhancers

N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives, sharing a similar benzamide structure, have been synthesized and evaluated for their potential as memory enhancers. These compounds exhibited acetylcholinesterase-inhibiting activity and showed promising results in both in vivo and in vitro models as potential treatments for memory impairment conditions (P. Piplani et al., 2018).